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An In-depth Technical Guide to the Molecular Weight of Barium Chloride Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the molecular

weight of barium chloride monohydrate (BaCl₂·H₂O). This information is critical for accurate

stoichiometric calculations in chemical reactions, preparation of solutions with precise

concentrations, and overall experimental reproducibility in various research and development

applications, including drug development.

Chemical Identity and Formula
Barium chloride monohydrate is an inorganic salt composed of barium cations (Ba²⁺) and

chloride anions (Cl⁻), with one molecule of water of hydration. The chemical formula is

BaCl₂·H₂O.[1][2][3]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the chemical formula.

The internationally recognized atomic weights of the constituent elements are used for this

calculation.

Data Presentation: Atomic Weights of Constituent
Elements
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Element Symbol Atomic Weight ( g/mol )

Barium Ba 137.327[4][5][6][7][8]

Chlorine Cl 35.45[9][10][11][12]

Hydrogen H 1.008[13][14][15][16]

Oxygen O 15.999[17][18][19][20]

Calculation Summary
The molecular weight of barium chloride monohydrate is calculated as follows:

(1 × Atomic Weight of Ba) + (2 × Atomic Weight of Cl) + (2 × Atomic Weight of H) + (1 × Atomic

Weight of O)

= (1 × 137.327) + (2 × 35.45) + (2 × 1.008) + (1 × 15.999)

= 137.327 + 70.90 + 2.016 + 15.999

= 226.242 g/mol [1][2]

Experimental Verification Protocol: Mass
Spectrometry
A detailed methodology for the experimental verification of the molecular weight of barium
chloride monohydrate using mass spectrometry is outlined below.

Objective: To experimentally determine the molecular weight of barium chloride
monohydrate.

Materials:

Barium chloride monohydrate (analytical grade)

Deionized water

Methanol (HPLC grade)
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Electrospray Ionization Mass Spectrometer (ESI-MS)

Procedure:

Sample Preparation:

Accurately weigh 10 mg of barium chloride monohydrate.

Dissolve the sample in 10 mL of a 50:50 (v/v) solution of deionized water and methanol to

create a 1 mg/mL stock solution.

Further dilute the stock solution to a final concentration of 10 µg/mL using the same

solvent mixture.

Mass Spectrometer Setup:

Calibrate the ESI-MS instrument using a standard calibrant solution to ensure mass

accuracy.

Set the instrument to positive ion detection mode.

Optimize the ion source parameters, including capillary voltage, cone voltage, and

desolvation gas flow and temperature, to achieve a stable signal.

Sample Analysis:

Infuse the prepared sample solution into the mass spectrometer at a constant flow rate

(e.g., 10 µL/min).

Acquire mass spectra over a relevant mass-to-charge (m/z) range. Given the expected

species, a range of m/z 100-300 would be appropriate.

Data Analysis:

Analyze the resulting mass spectrum to identify the peaks corresponding to the barium-

containing species. In the positive ion mode, one would expect to observe the [BaCl]⁺ ion.

The m/z of this ion will be the sum of the atomic weights of barium and chlorine.
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The presence of the water of hydration may be inferred from the difference between the

experimentally determined mass of the primary ion and the known mass of the anhydrous

fragment.

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical relationship between the atomic weights of the

constituent elements and the final calculated molecular weight of barium chloride
monohydrate.

Barium (Ba)
137.327 g/mol

BaCl₂
208.227 g/mol

Chlorine (Cl)
35.45 g/mol

Hydrogen (H)
1.008 g/mol

H₂O
18.015 g/mol

Oxygen (O)
15.999 g/mol

Barium Chloride Monohydrate
(BaCl₂·H₂O)

226.242 g/mol
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Caption: Calculation flowchart for the molecular weight of BaCl₂·H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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